Cas no 102719-94-8 (Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,6,7-trimethoxy-)

Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,6,7-trimethoxy- structure
102719-94-8 structure
Product Name:Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,6,7-trimethoxy-
CAS No:102719-94-8
MF:C18H15NO5
MW:325.315405130386
CID:199920
Update Time:2024-03-01

Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,6,7-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Dibenz[cd,f]indol-4(5H)-one,2-hydroxy-1,6,7-trimethoxy-
    • EnterocarpamI
    • Inchi: 1S/C18H15NO5/c1-22-11-6-4-5-8-12(11)17(24-3)15-13-9(18(21)19-15)7-10(20)16(23-2)14(8)13/h4-7,20H,1-3H3,(H,19,21)
    • InChI Key: ZVCOGBCCWNHWGZ-UHFFFAOYSA-N
    • SMILES: N1C2=C3C(C(OC)=C(O)C=C3C1=O)=C1C=CC=C(OC)C1=C2OC

Computed Properties

  • Exact Mass: 325.09505
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • XLogP3: 1.186

Experimental Properties

  • PSA: 77.02
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